Cas no 2567497-88-3 (3-(4-bromo-2-fluorophenyl)methylideneazetidine hydrochloride)

• Product Name: 3-(4-bromo-2-fluorophenyl)methylideneazetidine hydrochloride
• CAS No: 2567497-88-3
• MF: C₁₀H₁₀BrClFN
• MW: 278.54850435257
• MDL: MFCD32878689
• CID: 5657877
• PubChem ID: 155820193
• Update Time: 2025-10-28

3-(4-bromo-2-fluorophenyl)methylideneazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT34559
• 3-[(4-bromo-2-fluorophenyl)methylidene]azetidine hydrochloride
• 3-(4-BROMO-2-FLUOROBENZYLIDENE)AZETIDINE HYDROCHLORIDE
• EN300-27695931
• 3-[(4-Bromo-2-fluorophenyl)methylidene]azetidine;hydrochloride
• 2567497-88-3
• 3-(4-bromo-2-fluorophenyl)methylideneazetidine hydrochloride

• MDL： MFCD32878689
• Inchi： 1S/C10H9BrFN.ClH/c11-9-2-1-8(10(12)4-9)3-7-5-13-6-7;/h1-4,13H,5-6H2;1H
• InChI Key： LZTUZAQWSZMDNI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)/C=C1\CNC\1.Cl

Computed Properties

• Exact Mass: 276.96692g/mol
• Monoisotopic Mass: 276.96692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-bromo-2-fluorophenyl)methylideneazetidine hydrochloride

Introduction to 3-(4-bromo-2-fluorophenyl)methylideneazetidine hydrochloride (CAS No. 2567497-88-3)

3-(4-bromo-2-fluorophenyl)methylideneazetidine hydrochloride, identified by the CAS number 2567497-88-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their structural versatility and potential biological activities. The presence of both bromo and fluoro substituents on the aromatic ring introduces unique electronic and steric properties, making this molecule a promising candidate for further investigation in drug discovery.

The molecular structure of 3-(4-bromo-2-fluorophenyl)methylideneazetidine hydrochloride consists of a central azetidine ring connected to a phenyl group substituted with bromine at the 4-position and fluorine at the 2-position. The methylidene group (CH) extends from the azetidine ring, contributing to the compound's reactivity and potential for further functionalization. This structural framework suggests that the compound may exhibit properties such as inhibitory activity against various enzymes or receptors, which are critical in modulating biological pathways.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. Azetidine derivatives, in particular, have shown promise in several areas, including anti-inflammatory, antimicrobial, and anticancer therapies. The introduction of halogenated aromatic rings into these derivatives can enhance their binding affinity and selectivity, making them more effective in targeting specific biological pathways. The compound 3-(4-bromo-2-fluorophenyl)methylideneazetidine hydrochloride is no exception and represents a significant advancement in this area.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The azetidine ring provides a rigid core that can be modified to optimize pharmacokinetic properties, while the phenyl ring with bromo and fluoro substituents offers opportunities for selective interaction with biological targets. Researchers have been exploring various derivatives of azetidine to identify new leads for drug candidates. For instance, studies have shown that certain azetidine-based compounds can inhibit kinases and other enzymes involved in cancer progression.

The synthesis of 3-(4-bromo-2-fluorophenyl)methylideneazetidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the azetidine core, followed by functionalization with the appropriate aromatic substituents. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve the desired molecular structure efficiently.

From a computational chemistry perspective, the electronic properties of 3-(4-bromo-2-fluorophenyl)methylideneazetidine hydrochloride can be predicted using density functional theory (DFT) and other quantum mechanical methods. These calculations help in understanding the compound's reactivity, solubility, and interaction with biological targets. For example, molecular docking studies have been used to predict how this compound might bind to enzymes such as kinases or proteases, providing insights into its potential therapeutic applications.

Recent experimental studies have begun to explore the biological activity of 3-(4-bromo-2-fluorophenyl)methylideneazetidine hydrochloride. Initial assays have shown promising results in inhibiting certain enzymatic pathways relevant to inflammation and cancer. The bromo and fluoro substituents on the phenyl ring appear to play a crucial role in modulating these interactions. Further research is needed to fully elucidate its mechanism of action and to assess its potential as a lead compound for drug development.

The pharmacological profile of this compound is also influenced by its solubility and metabolic stability. These properties are critical factors that determine how effectively a drug can be absorbed, distributed, metabolized, and excreted by the body (ADME). Advances in computational methods have enabled researchers to predict these properties early in the drug discovery process, thereby reducing the time and cost associated with experimental testing.

In conclusion,3-(4-bromo-2-fluorophenyl)methylideneazetidine hydrochloride (CAS No. 2567497-88-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in developing next-generation therapeutics.